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Compound of Interest

Compound Name:
Octadecanoic acid, 3-

hydroxypropyl ester

Cat. No.: B161308 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of laboratory chemicals is paramount. This guide provides essential safety

and logistical information for the proper disposal of Octadecanoic acid, 3-hydroxypropyl
ester, also known as 3-hydroxypropyl stearate.

Initial Hazard Assessment:

Based on available data, Octadecanoic acid, 3-hydroxypropyl ester is not classified as a

hazardous substance under the Globally Harmonized System (GHS) of Classification and

Labelling of Chemicals.[1] However, it is crucial to handle all laboratory chemicals with care and

to follow established safety protocols. The disposal of this compound should adhere to all

federal, state, and local regulations for non-hazardous chemical waste.[2]

Step-by-Step Disposal Protocol
This protocol outlines the standard operating procedure for the disposal of Octadecanoic acid,
3-hydroxypropyl ester from a laboratory setting.

1. Personal Protective Equipment (PPE): Before handling the chemical for disposal, ensure

appropriate PPE is worn, including:

Safety glasses or goggles
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Standard laboratory coat

Chemically resistant gloves (e.g., nitrile)

2. Waste Collection:

Collect waste Octadecanoic acid, 3-hydroxypropyl ester in a designated, leak-proof

container that is compatible with the chemical.

The original container, if in good condition, is a suitable option.[3]

Do not mix with other chemical waste unless compatibility has been verified.

3. Labeling:

Clearly label the waste container with the full chemical name: "Octadecanoic acid, 3-
hydroxypropyl ester".

Indicate that it is "Non-Hazardous Waste" for disposal.

Include the date of accumulation and the name of the generating laboratory or researcher.

4. Storage:

Store the sealed waste container in a designated waste accumulation area within the

laboratory.

Ensure the storage area is cool, dry, and away from incompatible materials.

5. Disposal:

Dispose of the collected waste through your institution's established chemical waste disposal

program.

Contact your Environmental Health and Safety (EHS) department for specific procedures

and to schedule a waste pickup.
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Do not pour Octadecanoic acid, 3-hydroxypropyl ester down the drain or dispose of it in

regular solid waste, unless explicitly permitted by your institution's EHS guidelines.[4]

For Empty Containers:

If the container is to be discarded, triple-rinse it with an appropriate solvent (e.g., ethanol or

isopropanol) to remove any residual chemical.

Collect the rinsate as chemical waste.

After rinsing, the container can typically be disposed of as regular laboratory glass or plastic

waste. Deface the original label before disposal.

Quantitative Data Summary
While specific quantitative disposal limits for Octadecanoic acid, 3-hydroxypropyl ester are

not defined due to its non-hazardous nature, general guidelines for laboratory chemical waste

still apply.

Parameter Guideline Source

GHS Hazard Classification Not Classified PubChem[1]

Recommended PPE
Safety glasses, lab coat,

gloves
Standard Laboratory Practice

Waste Container
Compatible, leak-proof, clearly

labeled

General Chemical Waste

Guidelines

Disposal Method
Institutional Chemical Waste

Program
Institutional EHS Policy

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Octadecanoic acid, 3-hydroxypropyl ester.
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Caption: Disposal workflow for Octadecanoic acid, 3-hydroxypropyl ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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